3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C16H11ClFN3O2/c17-12-5-3-11(4-6-12)14-20-16(23-21-14)15(22)19-9-10-1-7-13(18)8-2-10/h1-8H,9H2,(H,19,22)
• InChI Key: DGFAHVSQFURCEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=NC(=NO2)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C16H11ClFN3O2
• Molecular Weight: 331.73 g/mol

Description

3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide, also known as CFC, is a chemical compound that has gained significant attention in the scientific community due to its potential in medicinal chemistry. The compound is known for its various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide is not fully understood, but it is believed to work by inhibiting specific enzymes and receptors in the body. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and the epidermal growth factor receptor (EGFR), a receptor involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. The compound has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function in animal models. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production. The compound has also been shown to have low toxicity, making it a safe option for in vitro and in vivo studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide. One potential direction is to further investigate its mechanism of action and identify specific targets for its therapeutic effects. Another direction is to explore its potential in combination therapy with other drugs for the treatment of various diseases. Additionally, more studies are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide involves the reaction of 4-chlorobenzoyl chloride with 4-fluorobenzylamine in the presence of triethylamine and then reacting the resulting intermediate with potassium cyanate to form the final product. The synthesis method is relatively simple and efficient, making it a viable option for large-scale production.

Scientific Research Applications

3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and neurological disorders. The compound has shown promising results in preclinical studies, demonstrating its ability to inhibit cancer cell growth and reduce inflammation in animal models.